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molecular formula C7H8O2 B8611018 Benzyl hydroperoxide CAS No. 3071-34-9

Benzyl hydroperoxide

Cat. No. B8611018
CAS RN: 3071-34-9
M. Wt: 124.14 g/mol
InChI Key: YVJRCWCFDJYONJ-UHFFFAOYSA-N
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Patent
US03948995

Procedure details

750 G of toluene are introduced into a 1.5 liter stainless steel autoclave which is shaken; the toluene is oxidised, at 180°C under a pressure of 20 bars, with air depleted of oxygen until it contains only 8%, with an hourly flow rate of 240 liters (measured under normal temperature and pressure). After 1 hour 30 minutes the reaction mixture is cooled. The hydroperoxide is then purified via its sodium salt. 11.4 G of benzyl hydroperoxide, containing 85% by weight of pure product, are thus obtained.
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
toluene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
stainless steel
Quantity
1.5 L
Type
reactant
Reaction Step Three
Name
toluene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Benzyl Hydroperoxide

Identifiers

REACTION_CXSMILES
[O:1]=[O:2].[C:3]1([CH3:9])[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1>>[CH2:9]([O:1][OH:2])[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1

Inputs

Step One
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=O
Step Two
Name
toluene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C
Step Three
[Compound]
Name
stainless steel
Quantity
1.5 L
Type
reactant
Smiles
Name
toluene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C

Conditions

Stirring
Type
CUSTOM
Details
is shaken
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
is oxidised, at 180°C under a pressure of 20 bars, with air
TEMPERATURE
Type
TEMPERATURE
Details
After 1 hour 30 minutes the reaction mixture is cooled
Duration
30 min
CUSTOM
Type
CUSTOM
Details
The hydroperoxide is then purified via its sodium salt
ADDITION
Type
ADDITION
Details
11.4 G of benzyl hydroperoxide, containing 85% by weight of pure product
CUSTOM
Type
CUSTOM
Details
are thus obtained

Outcomes

Product
Name
Benzyl Hydroperoxide
Type
Smiles
C(C1=CC=CC=C1)OO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.